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Compound of Interest

Compound Name: [Nle11]-SUBSTANCE P

Cat. No.: B612786

Application Notes and Protocols for [Nlell]-
Substance P

For Researchers, Scientists, and Drug Development Professionals

Introduction

[Nlell]-Substance P is a synthetic analog of the neuropeptide Substance P (SP). In this
analog, the methionine residue at position 11 is replaced by norleucine (Nle). This substitution
prevents the oxidation of the methionine residue, which can lead to inactivation of the peptide,
thus providing a more stable compound for experimental use.[1] Like Substance P, [Nlel11]-
Substance P is a potent agonist for the neurokinin-1 (NK-1) receptor, a G protein-coupled
receptor (GPCR).[1] Activation of the NK-1 receptor is involved in a variety of physiological
processes, including pain transmission, inflammation, smooth muscle contraction, and
vasodilation.[1] These application notes provide detailed protocols for the preparation of
[Nlell]-Substance P solutions for both in vitro and in vivo experimental use.

Physicochemical and Biological Properties
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Property Value Reference
Molecular Formula C64H100N18013 [2]
Molecular Weight 1329.59 g/mol [2]

Arg-Pro-Lys-Pro-GIn-GIn-Phe-

Amino Acid Sequence
Phe-Gly-Leu-Nle-NH2

Biological Activity Potent NK-1 receptor agonist

Storage (Lyophilized) -20°C

Preparation of Stock Solutions

Proper reconstitution of lyophilized [Nle11]-Substance P is crucial for maintaining its biological
activity. The choice of solvent and storage conditions will depend on the intended experimental
application.

Recommended Solvents and Storage:

Maximum Storage Shelf Life of
Solvent ] ]

Concentration Temperature Solution
Sterile, nuclease-free

up to 2 mg/mL -20°C Up to 1 month

water

Up to 1 month at
=10 mM -20°C /-80°C -20°C, up to 1 year at
-80°C

Dimethyl sulfoxide
(DMSO)

Protocol for Reconstituting Lyophilized [Nlel1]-Substance P:

o Equilibrate: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 15-30 minutes. This prevents condensation from forming inside the

vial.

o Centrifuge: Briefly centrifuge the vial to ensure that all of the lyophilized powder is at the

bottom.
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» Solvent Addition: Aseptically add the desired volume of sterile solvent (e.g., DMSO or sterile
water) to the vial to achieve the desired stock solution concentration (e.g., 1 mM or 10 mM).

» Dissolution: Gently vortex or pipette the solution up and down to ensure the peptide is
completely dissolved. If necessary, sonication can be used to aid dissolution in DMSO. For
agueous solutions, gentle warming to 37°C can also help.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This is critical to avoid repeated freeze-thaw cycles, which can
degrade the peptide. Store the aliquots at the recommended temperature (-20°C or -80°C).

Stock Solution Preparation Table:

The following table provides the volume of solvent required to prepare stock solutions of
various concentrations from 1 mg of lyophilized [Nlel1]-Substance P (MW = 1329.59).

Desired Stock Concentration Volume of Solvent to Add to 1 mg
10 mM 75.2 UL

5 mM 150.4 uL

1 mM 752.1 uL

0.5 mM 1.504 mL

Experimental Protocols
In Vitro Cell-Based Assays

[Nlell]-Substance P can be used to stimulate cells expressing the NK-1 receptor in a variety
of in vitro assays, such as cell proliferation, signaling pathway activation, and cytokine release
assays.

Typical Working Concentrations:
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Typical Working
Assay Type . Reference
Concentration Range

Cell Viability / Proliferation 0.1 uM - 1.0 uM

Intracellular Calcium
o 1nM-10 uM
Mobilization

MAP Kinase (ERK) Activation 10nM -1 uM

Cytokine Release 10nM -1 uM

Protocol for Preparing Working Solutions for Cell Culture:

e Thaw Stock Solution: On the day of the experiment, thaw an aliquot of the [Nle11]-
Substance P stock solution at room temperature.

e Prepare Intermediate Dilution (Optional): Depending on the final desired concentration, it
may be necessary to prepare an intermediate dilution of the stock solution in a sterile,
physiologically compatible buffer such as phosphate-buffered saline (PBS) or serum-free cell
culture medium.

o Prepare Final Working Solution: Dilute the stock solution or intermediate dilution directly into
the cell culture medium to achieve the final desired working concentration. For example, to
prepare a 1 uM working solution from a 1 mM stock, you would perform a 1:1000 dilution
(e.g., add 1 pL of stock solution to 999 uL of cell culture medium).

» Application to Cells: Remove the existing culture medium from your cells and replace it with
the medium containing the desired concentration of [Nlel1]-Substance P.

 Incubation: Incubate the cells for the desired period of time (e.g., minutes for signaling
studies, hours to days for proliferation or cytokine release assays) before proceeding with
the specific assay protocol.

In Vivo Studies in Rodents

[Nlell]-Substance P can be administered to animals to study its effects on various
physiological processes. The choice of administration route and dose will depend on the
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specific research question.

Common Administration Routes and Vehicles:

Administration Route Typical Vehicle

Sterile saline (0.9% NaCl), Phosphate-buffered

Intraperitoneal (i.p.) line (PBS)
saline

) Sterile saline (0.9% NaCl), Phosphate-buffered
Intravenous (i.v.)

saline (PBS)
Subcutaneous (s.c.) Sterile saline (0.9% NacCl)
Intracerebroventricular (i.c.v.) Artificial cerebrospinal fluid (aCSF)

Typical Dose Ranges for Rodents:

Administration Route Typical Dose Range Reference
Intraperitoneal (i.p.) 50 - 250 ug/kg
Intravenous (i.v.) 0.06 - 20 nmol/min (infusion)
Subcutaneous (s.c.) Varies depending on the study

Protocol for Preparing Solutions for In Vivo Administration:

e Thaw Stock Solution: Thaw an aliquot of the [Nlel1]-Substance P stock solution (preferably
one prepared in a biocompatible solvent like sterile water or a small amount of DMSO that
can be further diluted).

 Dilution in Vehicle: Dilute the stock solution in the appropriate sterile vehicle to the final
desired concentration for injection. Ensure that the final concentration of any organic solvent
(like DMSO) is at a level that is non-toxic to the animal. For many in vivo applications, a final
DMSO concentration of less than 1% is recommended.

e Dose Calculation: Calculate the volume of the final solution to be administered to each
animal based on its body weight and the desired dose.
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o Administration: Administer the solution to the animal using the chosen route of

administration.

Signaling Pathway and Experimental Workflow

Visualizations
[Nlell]-Substance P | NK-1 Receptor Signaling Pathway
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Caption: [Nle11]-Substance P signaling through the NK-1 receptor.
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Experimental Workflow for In Vitro Cell Stimulation
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Caption: Workflow for in vitro cell stimulation with [Nle11]-Substance P.

Experimental Workflow for In Vivo Administration
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Caption: Workflow for in vivo administration of [Nle11]-Substance P.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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